Resto Bond 3

• CAS No.: 144638-41-5
• Molecular Formula: C10H18N2
• Synonyms: Resto Bond 3

Description

"Resto Bond 3" refers to the hybrid progeny of Juglans cinerea (butternut) and Juglans ailantifolia (Japanese walnut), developed to combat butternut canker disease (BCD), a fungal infection caused by Ophiognomonia clavigignenti-juglandacearum (Ocj). BCD has decimated J. cinerea populations, leading to its classification as endangered by the IUCN . The hybrid program aims to integrate disease tolerance while preserving ecological and cultural values of J. cinerea, such as timber quality and ethnobotanical significance . Field trials over 32 months demonstrated that hybrids exhibit 41.9 cm² average canker areas compared to 61.8 cm² in pure J. cinerea, alongside 92% survival rates (vs. 96% in pure species) .

Comparison with Similar Compounds

Comparison with Similar Compounds (Hybrid Restoration Programs)

American Chestnut (Castanea dentata) Hybrids

• Objective : Resistance to chestnut blight (Cryphonectria parasitica) through hybridization with Chinese chestnut (Castanea mollissima).
• Performance :
  • Third-generation backcross hybrids show ~85% survival in controlled blight resistance trials .
  • In 8-year field studies, backcross hybrids exhibited 30–50% smaller canker sizes than pure C. dentata .
• Key Differences: Genetic Strategy: American chestnut hybrids involve iterative backcrossing to retain >90% C. dentata genome, whereas J. cinerea hybrids are F1 or introgressed lines . Ecological Impact: Chestnut hybrids prioritize timber restoration, while J. cinerea hybrids address broader ecological roles (e.g., wildlife support) .

Dutch Elm (Ulmus americana) Hybrids

• Objective : Resistance to Dutch elm disease (Ophiostoma spp.) via hybridization with Asian elms.
• Performance :
  • Hybrids like 'Princeton' and 'Valley Forge' show 70–80% survival in infected areas, compared to <10% in pure U. americana .
• Key Differences :
  • Disease Mechanism: Dutch elm hybrids focus on vascular resistance, whereas J. cinerea hybrids target bark-specific fungal tolerance .
  • Commercial Adoption: Elm hybrids are widely planted in urban landscapes, whereas J. cinerea hybrids remain in experimental phases .

Data Tables

Table 1: Disease Resistance Metrics Across Hybrids

Metric	J. cinerea Hybrids	American Chestnut Hybrids	Dutch Elm Hybrids
Avg. Canker Area (cm²)	41.9	25.3	N/A
Survival Rate (%)	92	85	75
Genetic Gain (%)	-12 to +14	+20 to +35	+15 to +25
Pathogen Specificity	Ocj	C. parasitica	Ophiostoma

Table 2: Ecological and Economic Trade-offs

Factor	J. cinerea Hybrids	American Chestnut Hybrids
Timber Quality	Comparable to pure species	Superior to pure species
Pest Susceptibility	Increased to butternut curculio	Low
Cultural Significance	High (medicinal uses)	Moderate (historical value)

Research Findings and Challenges

• Genetic Compatibility : J. cinerea hybrids exhibit naturalized introgression, reducing genetic incompatibility risks, unlike American chestnut’s complex backcrossing .
• Environmental Interactions : Hybrid performance varies by location; J. cinerea hybrids showed 14% genetic gain in low-humidity regions but neutral effects in high-humidity zones .
• Unintended Consequences : Hybrids may inherit vulnerabilities (e.g., J. ailantifolia’s susceptibility to butternut curculio) .